Cas no 2167225-13-8 (4-Fluoro-3-formyl-5-sulfamoylbenzoic acid)

• Product Name: 4-Fluoro-3-formyl-5-sulfamoylbenzoic acid
• CAS No: 2167225-13-8
• MF: C₈H₆FNO₅S
• MW: 247.200344562531
• CID: 5783310
• PubChem ID: 165749819
• Update Time: 2025-06-11

4-Fluoro-3-formyl-5-sulfamoylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2167225-13-8
• 4-fluoro-3-formyl-5-sulfamoylbenzoic acid
• EN300-1578733
• 4-Fluoro-3-formyl-5-sulfamoylbenzoic acid

• Inchi： 1S/C8H6FNO5S/c9-7-5(3-11)1-4(8(12)13)2-6(7)16(10,14)15/h1-3H,(H,12,13)(H2,10,14,15)
• InChI Key： QZHOJNGEZPJVIF-UHFFFAOYSA-N
• SMILES： S(C1C(=C(C=O)C=C(C(=O)O)C=1)F)(N)(=O)=O

Computed Properties

• Exact Mass: 246.99507163g/mol
• Monoisotopic Mass: 246.99507163g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 123Ų

Additional information on 4-Fluoro-3-formyl-5-sulfamoylbenzoic acid

Introduction to 4-Fluoro-3-formyl-5-sulfamoylbenzoic acid (CAS No: 2167225-13-8)

4-Fluoro-3-formyl-5-sulfamoylbenzoic acid, identified by its Chemical Abstracts Service (CAS) number 2167225-13-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features, including a fluoro substituent, a formyl group, and a sulfamoyl moiety. These functional groups contribute to its distinct chemical properties and potential biological activities, making it a valuable scaffold for the development of novel therapeutic agents.

The structural configuration of 4-Fluoro-3-formyl-5-sulfamoylbenzoic acid imparts several advantageous characteristics that are highly relevant in modern drug discovery. The presence of a fluoro atom at the 4-position enhances lipophilicity and metabolic stability, which are critical factors for drug efficacy and bioavailability. The formyl group at the 3-position serves as a versatile handle for further chemical modifications, enabling the synthesis of more complex derivatives. Additionally, the sulfamoyl group at the 5-position introduces polarity and hydrogen bonding capabilities, which can be exploited to improve binding affinity to biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of benzoic acid derivatives due to their diverse biological activities. Studies have demonstrated that these compounds exhibit a wide range of effects, including anti-inflammatory, antimicrobial, and anticancer properties. Specifically, 4-Fluoro-3-formyl-5-sulfamoylbenzoic acid has shown promise in preclinical studies as a lead compound for developing novel therapeutics. Its ability to interact with various biological pathways makes it a compelling candidate for further investigation.

One of the most intriguing aspects of 4-Fluoro-3-formyl-5-sulfamoylbenzoic acid is its potential application in the design of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently implicated in various diseases, particularly cancer. The combination of the fluoro substituent, formyl group, and sulfamoyl moiety in this compound allows for precise tuning of its binding properties to target kinases. This flexibility makes it an ideal candidate for structure-based drug design (SBDD), where computational methods are used to optimize molecular interactions.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions between 4-Fluoro-3-formyl-5-sulfamoylbenzoic acid and biological targets. These tools have been instrumental in identifying novel binding pockets and optimizing drug-like properties. For instance, molecular dynamics simulations have revealed that this compound can effectively disrupt aberrant signaling pathways by inhibiting specific kinases. Such insights have guided the development of more potent and selective kinase inhibitors.

The sulfamoyl group in 4-Fluoro-3-formyl-5-sulfamoylbenzoic acid also contributes to its potential as an anti-inflammatory agent. Sulfonamide derivatives are well-known for their ability to modulate inflammatory responses by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). By incorporating this moiety into a benzoic acid backbone, researchers have created compounds with enhanced anti-inflammatory activity. Preliminary studies suggest that 4-Fluoro-3-formyl-5-sulfamoylbenzoic acid can effectively reduce inflammation in animal models without significant side effects.

In addition to its anti-inflammatory properties, 4-Fluoro-3-formyl-5-sulfamoylbenzoic acid has shown promise in combating microbial infections. The formyl group can be further functionalized to introduce antimicrobial agents such as quinolones or nitrofurans. These modifications enhance the compound's ability to interact with bacterial enzymes and cell walls, leading to increased efficacy against resistant strains. Such applications are particularly relevant in the context of rising antibiotic resistance rates worldwide.

The synthesis of 4-Fluoro-3-formyl-5-sulfamoylbenzoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the fluoro substituent efficiently. Additionally, protecting group strategies have been utilized to prevent unwanted side reactions during synthesis. These methodologies highlight the importance of innovative synthetic approaches in developing complex organic molecules like this one.

The pharmacokinetic profile of 4-Fluoro-3-formyl-5-sulfamoylbenzoic acid is another critical factor that influences its therapeutic potential. Studies have shown that this compound exhibits favorable solubility and stability under physiological conditions, which are essential for effective drug delivery. Furthermore, its metabolic clearance pathways have been thoroughly characterized using mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. These data provide valuable insights into how the body processes this compound and can guide dosing regimens for clinical applications.

The regulatory landscape for pharmaceutical compounds like 4-Fluoro-3-formyl-5-sulfamoylbenzoic acid is stringent but well-established. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) require extensive preclinical and clinical data before approving new drugs for human use. Researchers must navigate complex regulatory pathways to ensure compliance with safety and efficacy standards. Despite these challenges, the growing body of evidence supporting the potential of this compound suggests that it may soon enter clinical trials for various therapeutic indications.

In conclusion, 4-Fluoro-3-formyl-5-sulfamoylbenzoic acid (CAS No: 2167225-13-8) is a multifaceted compound with significant promise in pharmaceutical research. Its unique structural features enable diverse biological activities, making it a valuable scaffold for drug development. Recent advancements in computational chemistry and synthetic methodologies have further enhanced our ability to explore its potential applications. As research continues to uncover new therapeutic uses for this compound, it is poised to play an important role in addressing unmet medical needs.